![molecular formula C22H17Cl2N3O2S B3675925 2,4-dichloro-N-[3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)phenyl]benzamide](/img/structure/B3675925.png)
2,4-dichloro-N-[3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)phenyl]benzamide
Overview
Description
2,4-dichloro-N-[3-({[(3-methylbenzoyl)amino]carbonothioyl}amino)phenyl]benzamide, commonly known as DTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DTT is a thiol reagent that is widely used in biochemistry and molecular biology as a reducing agent to break disulfide bonds in proteins.
Scientific Research Applications
DTT has a wide range of applications in scientific research. It is commonly used as a reducing agent to break disulfide bonds in proteins, which is essential for protein analysis and purification. DTT is also used in the preparation of protein samples for electrophoresis and mass spectrometry. In addition, DTT is used in the synthesis of gold nanoparticles and in the preparation of silver nanowires.
Mechanism of Action
DTT works by breaking the disulfide bonds in proteins, which are formed between two cysteine residues. The thiol group in DTT attacks the sulfur atom in one of the cysteine residues, forming a mixed disulfide bond. This bond is then attacked by another thiol group in DTT, resulting in the formation of two thiol groups and the breakage of the disulfide bond.
Biochemical and Physiological Effects:
DTT has been shown to have antioxidant properties and can protect cells from oxidative stress. It has also been reported to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. However, DTT can be toxic to cells at high concentrations and should be used with caution.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DTT in lab experiments is its ability to break disulfide bonds in proteins, which is essential for protein analysis and purification. DTT is also relatively inexpensive and readily available. However, DTT can be unstable and can lose its reducing activity over time. It can also be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for the use of DTT in scientific research. One area of interest is the development of more stable and potent reducing agents that can be used in place of DTT. Another area of interest is the use of DTT in the synthesis of other nanoparticles, such as copper and platinum nanoparticles. Furthermore, the use of DTT in the treatment of oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease, is an area of active research.
Properties
IUPAC Name |
2,4-dichloro-N-[3-[(3-methylbenzoyl)carbamothioylamino]phenyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17Cl2N3O2S/c1-13-4-2-5-14(10-13)20(28)27-22(30)26-17-7-3-6-16(12-17)25-21(29)18-9-8-15(23)11-19(18)24/h2-12H,1H3,(H,25,29)(H2,26,27,28,30) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DICXCBHAJRBOBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.